Cas no 2229134-32-9 (2-{hydroxy(methyl)aminomethyl}benzonitrile)
2-{hydroxy(methyl)aminomethyl}benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-{hydroxy(methyl)aminomethyl}benzonitrile
- 2-{[hydroxy(methyl)amino]methyl}benzonitrile
- 2229134-32-9
- EN300-1814555
-
- Inchi: 1S/C9H10N2O/c1-11(12)7-9-5-3-2-4-8(9)6-10/h2-5,12H,7H2,1H3
- InChI Key: LZNQOPQCUDXACB-UHFFFAOYSA-N
- SMILES: ON(C)CC1C=CC=CC=1C#N
Computed Properties
- Exact Mass: 162.079312947g/mol
- Monoisotopic Mass: 162.079312947g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 47.3Ų
2-{hydroxy(methyl)aminomethyl}benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1814555-0.05g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 0.05g |
$407.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-0.1g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 0.1g |
$427.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-0.25g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 0.25g |
$447.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-0.5g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 0.5g |
$465.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-1.0g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 1g |
$728.0 | 2023-06-03 | ||
| Enamine | EN300-1814555-2.5g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 2.5g |
$949.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-5.0g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 5g |
$2110.0 | 2023-06-03 | ||
| Enamine | EN300-1814555-10.0g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 10g |
$3131.0 | 2023-06-03 | ||
| Enamine | EN300-1814555-1g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 1g |
$485.0 | 2023-09-19 | ||
| Enamine | EN300-1814555-5g |
2-{[hydroxy(methyl)amino]methyl}benzonitrile |
2229134-32-9 | 5g |
$1406.0 | 2023-09-19 |
2-{hydroxy(methyl)aminomethyl}benzonitrile Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
Additional information on 2-{hydroxy(methyl)aminomethyl}benzonitrile
Comprehensive Overview of 2-{hydroxy(methyl)aminomethyl}benzonitrile (CAS No. 2229134-32-9): Properties, Applications, and Industry Insights
2-{hydroxy(methyl)aminomethyl}benzonitrile (CAS No. 2229134-32-9) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. The compound features a benzonitrile core modified with a hydroxy(methyl)aminomethyl functional group, which enhances its reactivity and potential applications. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly in drug discovery programs targeting neurological and metabolic disorders.
In recent years, the demand for nitrile-containing compounds like 2-{hydroxy(methyl)aminomethyl}benzonitrile has surged, driven by their versatility in cross-coupling reactions and click chemistry. This aligns with the growing trend of green chemistry initiatives, where scientists seek efficient synthetic routes with minimal environmental impact. The compound's hydrogen-bonding capacity and polar solubility make it particularly valuable in designing water-soluble drug candidates, addressing a major challenge in modern pharmacology.
The structural uniqueness of CAS 2229134-32-9 has prompted extensive computational chemistry studies. Molecular docking simulations suggest potential interactions with enzyme active sites, making it a subject of interest for structure-activity relationship (SAR) studies. Pharmaceutical companies are particularly interested in its scaffold modification potential for developing selective kinase inhibitors, a hot topic in oncology research. These applications position the compound as a high-value chemical building block in medicinal chemistry.
From a synthetic chemistry perspective, 2-{hydroxy(methyl)aminomethyl}benzonitrile demonstrates remarkable stability under various catalytic conditions, including palladium-catalyzed reactions. This property has led to its increasing adoption in high-throughput screening libraries. The compound's electron-withdrawing nitrile group combined with its nucleophilic amino alcohol moiety creates a balanced reactivity profile that facilitates diverse molecular transformations, answering the industry's need for multifunctional intermediates.
Analytical characterization of CAS 2229134-32-9 reveals distinct spectroscopic signatures, with strong IR absorption bands at 2230 cm-1 (C≡N stretch) and 3400 cm-1 (O-H stretch). These features enable precise quality control monitoring during synthesis, addressing a critical requirement in GMP-compliant production. Recent advancements in process chemistry have optimized its synthesis route, achieving >95% purity with improved atom economy – a response to the pharmaceutical industry's push for sustainable manufacturing practices.
Emerging applications in material science have expanded the relevance of 2-{hydroxy(methyl)aminomethyl}benzonitrile beyond life sciences. Its ability to form metal-organic frameworks (MOFs) with transition metals is being explored for gas storage and molecular separation technologies. Additionally, the compound's photophysical properties show promise for developing fluorescent sensors, particularly for detecting biologically relevant cations – an area receiving substantial research funding worldwide.
The commercial landscape for CAS 2229134-32-9 reflects growing market demand, with custom synthesis providers and fine chemical suppliers expanding their catalog offerings. Pricing trends indicate a premium for research-grade quantities, while bulk procurement options are becoming available as industrial applications mature. Regulatory documentation confirms compliance with major chemical inventories (TSCA, REACH), facilitating global trade and research collaboration.
Future research directions for 2-{hydroxy(methyl)aminomethyl}benzonitrile include exploration of its chiral derivatives for asymmetric synthesis and investigation of its biodegradation pathways for environmental safety assessment. The compound's dual functionality positions it as a strategic material in the evolving landscape of multicomponent reactions and tandem catalysis – techniques revolutionizing modern synthetic chemistry. These developments ensure continued academic and industrial interest in this versatile nitrile derivative.
2229134-32-9 (2-{hydroxy(methyl)aminomethyl}benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)